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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956 Get Quote

A Note on Data Availability: Publicly available scientific literature on the environmental fate and

degradation of Sesamex (CAS No. 51-14-9) is exceedingly scarce. Due to this significant data

gap, this guide utilizes information available for Piperonyl Butoxide (PBO), a structurally similar

and widely studied pesticide synergist, as a surrogate to infer the potential environmental

behavior of Sesamex. Both compounds share a benzodioxole functional group, which is a key

determinant of their environmental degradation pathways. It is critical to note that while this

approach provides a scientifically informed estimation, the actual environmental fate of

Sesamex may differ.

Introduction to Sesamex
Sesamex, also known as sesoxane, is an organic compound primarily used as a synergist in

pesticide formulations. Its function is to enhance the efficacy of active insecticidal ingredients,

such as pyrethrins and pyrethroids, by inhibiting metabolic enzymes in insects that would

otherwise break down the insecticide. Chemically, Sesamex is identified as 5-{1-[2-(2-

Ethoxyethoxy)ethoxy]ethoxy}-1,3-benzodioxole.

Environmental Fate of Piperonyl Butoxide (PBO) as
a Surrogate for Sesamex
The environmental fate of a chemical compound describes its transport and transformation in

various environmental compartments, including soil, water, and air. Key processes governing
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environmental fate are degradation (biotic and abiotic), persistence, and mobility.

Degradation Pathways
The degradation of PBO in the environment proceeds through several key pathways, primarily

involving oxidation and hydrolysis. The primary sites of transformation are the ether linkages

and the benzodioxole ring.

Abiotic Degradation:

Photolysis: PBO is susceptible to degradation by sunlight, particularly in aquatic

environments and on soil surfaces. In water exposed to sunlight, PBO has a reported half-life

of approximately 8.4 hours.[1][2] On soil surfaces, photolysis can lead to rapid breakdown,

with half-lives ranging from 1 to 3 days.[1][2] The degradation proceeds through the

formation of alcohol, aldehyde, and acid metabolites.[3]

Hydrolysis: PBO is generally stable to hydrolysis at environmentally relevant pH values (pH

5, 7, and 9). This suggests that hydrolysis is not a primary degradation pathway for PBO in

the environment.

Biotic Degradation:

Aerobic Soil Metabolism: In the presence of oxygen, soil microorganisms play a significant

role in the degradation of PBO. The typical half-life in soil is around 13 days, though it can be

as short as 4.3 days under favorable conditions. The primary degradation pathway involves

the oxidation of the side chain, leading to the formation of piperonyl butoxide-alcohol,

piperonyl butoxide-aldehyde, and piperonyl butoxide-acid. Further degradation can lead to

the opening of the benzodioxole ring and eventual mineralization to carbon dioxide.

Anaerobic Aquatic Metabolism: Under anaerobic conditions, such as in saturated soils or

sediments, the degradation of PBO is significantly slower.

The proposed primary degradation pathway for PBO is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://npic.orst.edu/factsheets/pbogen.html
https://cms2.revize.com/revize/washingtontownshipnj/Mayor/Health%20and%20Wellness/2019%20Piperonyl%20butoxide%20fact%20sheets..pdf
https://npic.orst.edu/factsheets/pbogen.html
https://cms2.revize.com/revize/washingtontownshipnj/Mayor/Health%20and%20Wellness/2019%20Piperonyl%20butoxide%20fact%20sheets..pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2020%2Fsc-hc%2Fh113-27%2FH113-27-2020-9-eng.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Piperonyl Butoxide Piperonyl Butoxide
-alcohol

Oxidation Piperonyl Butoxide
-aldehyde

Oxidation Piperonyl Butoxide
-acid

Oxidation Benzodioxole
Ring Opening

Further Degradation Mineralization
(CO2 + H2O)

Select & Characterize
Soil Samples

Apply Radiolabeled
Test Substance

Incubate under Aerobic
Conditions (Dark, 20°C)

Collect Soil Samples
at Intervals

Solvent Extraction

HPLC-Radio/MS Analysis

Calculate DT50 & 
Identify Metabolites

Determine Degradation
Pathway & Rate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1680956?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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